Cas no 23354-92-9 (1,4-Benzenedipentanoicacid)

• Product Name: 1,4-Benzenedipentanoicacid
• CAS No: 23354-92-9
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 276069
• PubChem ID: 291586
• Update Time: 2025-04-19

1,4-Benzenedipentanoicacid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedipentanoicacid
• 5-[4-(4-carboxybutyl)phenyl]pentanoic acid
• 1.4-Bis-< 4-carboxy-butyl> -benzol
• 4,4'-p-phenylenebis(valeric acid)
• 4-Bis-< 4-carboxy-butyl> -benzol
• 5-(4-Carbobenzoxybutyl-phenyl)-valeriansaeure
• 5,5'-benzene-1,4-diyldipentanoic acid
• 5,5'-p-Phenylen-di-valeriansaeure
• 5,5'-p-phenylene-di-valeric acid
• AC1L6G6Y
• AR-1G5867
• CTK1A5530
• NSC156901
• p-Benzenedivaleric acid
• SureCN7065645
• p-phenylenedivaleric acid
• DTXSID70303131
• SCHEMBL7065645
• NSC-156901
• 23354-92-9

• Inchi： 1S/C16H22O4/c17-15(18)7-3-1-5-13-9-11-14(12-10-13)6-2-4-8-16(19)20/h9-12H,1-8H2,(H,17,18)(H,19,20)
• InChI Key： WWKYNUZUGJVIAO-UHFFFAOYSA-N
• SMILES： OC(CCCCC1C=CC(=CC=1)CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 278.15186
• Monoisotopic Mass: 278.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.143
• Boiling Point: 509.8°Cat760mmHg
• Flash Point: 276.2°C
• Refractive Index: 1.539
• PSA: 74.6